2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride

• IUPAC Name: 2-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine;hydrochloride
• InChI: InChI=1S/C8H9ClN2.ClH/c9-8-2-1-6-5-10-4-3-7(6)11-8;/h1-2,10H,3-5H2;1H
• InChI Key: FRACHJCOMOVESL-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1N=C(C=C2)Cl.Cl
• Molecular Formula: C8H10Cl2N2
• DSSTOX Substance ID: DTXSID20593904
• Molecular Weight: 205.08 g/mol
• CAS RN: 766545-20-4

Description

The compound of interest, 2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride, is a derivative of naphthyridine, which is a bicyclic compound consisting of two fused six-membered rings with nitrogen atoms at the 1 and 6 positions. This structure is related to the pharmacophore of 5,6,7,8-tetrahydro-1,7-naphthyridine, which serves as a conformationally-locked analog of the pharmacologically active 2-(3-pyridyl)ethylamine core structure .

Synthesis Analysis

The synthesis of related naphthyridine compounds has been explored in several studies. For instance, 4-cyano-1,3-dihydroxy-5,6-7,8-tetrahydroisoquinoline was reacted with Vilsmeier reagent to produce chloro aldehyde, dichloro [2,7]naphthyridine, and monochloro [2,7]naphthyridine, with the structures confirmed by spectral data and X-ray crystal structure analysis . Another study reported the synthesis of 1,2,3,4-tetrahydro-2,6-naphthyridine through a six-step reaction starting from 2-methylpyrazine, with the structure confirmed by various spectroscopic methods . These methods provide insights into the possible synthetic routes that could be adapted for the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of naphthyridine derivatives has been characterized using techniques such as X-ray crystallography, NMR, and mass spectrometry. For example, the structure of dichloro [2,7]naphthyridine was confirmed by X-ray crystal structure analysis . Similarly, the structure of unexpected compounds formed during the synthesis of diamino derivatives of naphthyridines was also confirmed by X-ray crystallography .

Chemical Reactions Analysis

Naphthyridine derivatives exhibit varied reactivity with nucleophiles. The reactivity of 4-cyano-1,3-dichloro-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine with amines under different experimental conditions has been studied, leading to the formation of mono- and di-amino-substituted derivatives and, in some cases, unexpected rearrangements to 1-oxo derivatives of 3,4-dihydro-2,7-naphthyridines . Additionally, the reaction of a naphthyridine derivative with POCl3 yielded a dichloro compound in almost quantitative yield, suggesting a potential route for further chlorination of naphthyridine compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of naphthyridine derivatives can be inferred from their structural characteristics and reactivity patterns. For instance, the chlorination of naphthoquinones with HCl-MnO2 in acetic acid led to the formation of chloro derivatives, indicating the susceptibility of these compounds to electrophilic substitution reactions . The coordination chemistry of naphthyridine derivatives is also of interest, as demonstrated by the structural characterization of a copper complex with naphthyridine ligands, which showed a six-coordinated Cu2+ ion .

Scientific Research Applications

Acetylcholinesterase Inhibitors

• Derivatives of 5,6,7,8-tetrahydro-1,6-naphthyridines, designed as analogues of huperzine A, were synthesized and evaluated as inhibitors of acetylcholinesterase. Some of these compounds showed inhibition activities, providing insights into their potential therapeutic applications (Vanlaer et al., 2009).

Synthesis Methods and Heterocycles

• Microwave-promoted, cobalt-catalyzed intramolecular cyclizations of dialkynylnitriles resulted in the efficient synthesis of 5,6,7,8-tetrahydro-1,6-naphthyridines. This method enabled the preparation of a collection of these compounds, illustrating their versatility in chemical synthesis (Zhou et al., 2007).

Asymmetric Synthesis for Therapeutic Agents

• An asymmetric synthesis of the tetrahydronaphthyridine scaffold of TAK-828F, a RORγt inverse agonist, was developed. This synthesis involved a new protocol for Heck-type vinylation and represents the first example of enantioselective synthesis of a 5,6,7,8-tetrahydro-1,6-naphthyridine compound (Tsuruoka et al., 2020).

Reactivity and Derivative Synthesis

• The reactivity of specific naphthyridine derivatives was investigated, leading to the synthesis of mono- and di-amino-substituted derivatives. This study also observed a new rearrangement, forming 1-oxo derivatives of 3,4-dihydro-2,7-naphthyridines, indicating a complex chemistry and potential for diverse applications (Sirakanyan et al., 2014).

Library Synthesis and Antituberculosis Activity

• The chemistry of 5,6,7,8-tetrahydro-1,6-naphthyridine scaffolds was used for library synthesis. Urea, amide, and sulfonamide formations were utilized, revealing three lead compounds with antituberculosis activity (Zhou et al., 2008).

Ligand Synthesis for Ru(II) Complexes

• 1,5-Naphthyridine molecule was used to create new bidentate and tridentate ligands, which were then treated with Ru(II) complexes. This research highlights the potential of naphthyridine derivatives in the development of complex metal ligands (Singh & Thummel, 2009).

Mechanism of Action

Mode of Action

It’s known that alkyl halides can react with 1,5-naphthyridines to furnish the corresponding n-alkylsubstituted 1,5-naphthyridines through quaternary salts intermediates, which undergo base-induced hydrogen halide elimination .

Action Environment

Factors such as temperature, pH, and the presence of other compounds can significantly impact the action of a compound. For instance, it’s recommended to store this compound under inert gas (nitrogen or argon) at 2-8°C .

Biochemical Analysis

Biochemical Properties

2-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with histamine H3 receptors, which are involved in the regulation of neurotransmitter release in the central nervous system . The interaction with these receptors can modulate the release of histamine, acetylcholine, and other neurotransmitters, thereby affecting various physiological processes.

Cellular Effects

The effects of this compound on cellular processes are diverse. This compound can influence cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the signaling pathways associated with histamine H3 receptors, leading to changes in neurotransmitter release and cellular responses . Additionally, the compound can modulate gene expression by interacting with specific transcription factors and regulatory proteins, thereby influencing cellular functions and metabolic activities.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound binds to histamine H3 receptors, acting as an antagonist or agonist depending on the context . By binding to these receptors, it can inhibit or activate downstream signaling pathways, leading to various physiological effects. Additionally, the compound can interact with other enzymes and proteins, modulating their activity and influencing cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound is relatively stable under inert gas conditions at temperatures between 2-8°C . Prolonged exposure to light and air can lead to degradation, affecting its efficacy and potency. Long-term studies in vitro and in vivo have demonstrated that the compound can have sustained effects on cellular function, although the exact nature of these effects may vary depending on the experimental conditions.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as modulation of neurotransmitter release and improvement of cognitive functions . At higher doses, the compound can exhibit toxic or adverse effects, including neurotoxicity and disruption of normal cellular processes. Threshold effects have been observed, where the compound’s efficacy and safety profile change significantly with varying dosages.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are essential for its metabolism and clearance from the body. The compound is metabolized primarily in the liver, where it undergoes enzymatic transformations to form various metabolites . These metabolites can then be excreted through the kidneys or further metabolized in other tissues. The compound’s effects on metabolic flux and metabolite levels can influence its overall pharmacokinetic and pharmacodynamic properties.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be taken up by cells through active transport mechanisms, where it binds to specific transporters on the cell membrane . Once inside the cell, the compound can interact with intracellular binding proteins, influencing its localization and accumulation. The distribution of the compound within tissues can vary depending on factors such as blood flow, tissue permeability, and binding affinity to cellular components.

Subcellular Localization

The subcellular localization of this compound is an important factor that influences its activity and function. The compound can be targeted to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, the compound may be localized to the endoplasmic reticulum, mitochondria, or nucleus, where it can exert its effects on cellular processes. The subcellular localization of the compound can also affect its interactions with other biomolecules and its overall efficacy in modulating cellular functions.

Synthesis routes and methods

Procedure details

A mixture of 6-benzyl-2-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine (98 mg, 0.38 mmol) and 1-chloroethyl chloroformate (0.05 mL, 0.46 mmol) in ClCH2CH2Cl (10 mL) is refluxed for 3 hr. The solvent is removed and the residue is dissolved in MeOH (10 mL) and the mixture is reflux for 30 min. Solvent is removed in vacuo and the residue is stirred with ether (10 mL) for 30 min at rt and filtered. The resulting light brown solid is used in the next step without further purification. MS (M+1): 169.1.